Cas no 1287670-05-6 (1-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• CAS No: 1287670-05-6
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 5273827
• PubChem ID: 138040743
• Update Time: 2024-11-06

1-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazole-3-carboxylic acid
• STL588629
• Z2894690044
• 4-[(tert-butoxycarbonyl)amino]-1-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-
• F84445
• AKOS040826942
• SCHEMBL22857998
• 4-((TERT-BUTOXYCARBONYL)AMINO)-1-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1287670-05-6
• EN300-697471
• 4-[(tert-butoxycarbonyl)amino]-1-methylpyrazole-3-carboxylic acid
• 4-((tert-Butoxycarbonyl)amino)-1-methyl-1H-pyrazole-3-carboxylicacid
• 1-Methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid

• Inchi： 1S/C10H15N3O4/c1-10(2,3)17-9(16)11-6-5-13(4)12-7(6)8(14)15/h5H,1-4H3,(H,11,16)(H,14,15)
• InChI Key： QDBCOPQTZOPWON-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.10625597g/mol
• Monoisotopic Mass: 241.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.4